Cas no 60145-64-4 (octahydro-1,6-methanonaphthalen-1(2H)-amine)

octahydro-1,6-methanonaphthalen-1(2H)-amine structure
60145-64-4 structure
Product Name:octahydro-1,6-methanonaphthalen-1(2H)-amine
CAS No:60145-64-4
MF:C11H19N
MW:165.27526307106
CID:1618655
PubChem ID:511454
Update Time:2025-04-21

octahydro-1,6-methanonaphthalen-1(2H)-amine Chemical and Physical Properties

Names and Identifiers

    • octahydro-1,6-methanonaphthalen-1(2H)-amine
    • 3,4,4a,5,6,7,8,8a-Octahydro-1,6-methanonaphthalen-1(2H)-amine
    • 3-Amino-4-homoisotwistane
    • 1,6-Methanonaphthalen-1(2H)-amine, octahydro-
    • 60145-64-4
    • Octahydro-1,6-methano-naphthalen-4a-ylamine
    • DTXSID30975570
    • BRN 2074233
    • CHEMBL3305359
    • Inchi: 1S/C11H19N/c12-11-5-1-2-9-6-8(7-11)3-4-10(9)11/h8-10H,1-7,12H2
    • InChI Key: HBQIEQAURBDCQB-UHFFFAOYSA-N
    • SMILES: NC12CCCC3CC(CCC13)C2

Computed Properties

  • Exact Mass: 165.15187
  • Monoisotopic Mass: 165.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.8678 (rough estimate)
  • Boiling Point: 283.15°C (rough estimate)
  • Refractive Index: 1.4600 (estimate)
  • PSA: 26.02
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